4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine

• IUPAC Name: 4-[4-(2-fluorophenyl)piperazin-1-yl]-[1]benzofuro[3,2-d]pyrimidine
• InChI: InChI=1S/C20H17FN4O/c21-15-6-2-3-7-16(15)24-9-11-25(12-10-24)20-19-18(22-13-23-20)14-5-1-4-8-17(14)26-19/h1-8,13H,9-12H2
• InChI Key: GSBVYIHQPDMAED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C3=NC=NC4=C3OC5=CC=CC=C54
• Molecular Formula: C20H17FN4O
• Molecular Weight: 348.4 g/mol

Description

4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine involves inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is involved in cell growth, proliferation, and survival, and is frequently dysregulated in cancer cells. By inhibiting this pathway, 4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine induces apoptosis and inhibits cell proliferation in cancer cells.
Biochemical and Physiological Effects:
4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine has been shown to have several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory activities, this compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have anti-angiogenic effects, which may be useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine in lab experiments is its high potency and specificity for the PI3K/Akt/mTOR signaling pathway. This makes it a useful tool for studying the role of this pathway in various cellular processes. However, one limitation of using this compound is its low solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine. One area of interest is its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's. Further research is needed to determine the optimal dosing and administration of this compound for these applications. Another area of interest is its potential as a combination therapy with other anti-cancer agents. Finally, additional research is needed to optimize the synthesis method of this compound and to develop more soluble analogs for use in lab experiments.

Synthesis Methods

The synthesis method of 4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine involves the reaction of 4-(2-fluorophenyl)piperazine with 6-chloro-2-(4-methoxyphenyl)benzofuran-3-carbaldehyde in the presence of potassium carbonate and acetonitrile. The reaction is carried out under reflux conditions for several hours, followed by purification using chromatography techniques. This synthesis method has been optimized for high yield and purity of the compound.

Scientific Research Applications

4-[4-(2-fluorophenyl)-1-piperazinyl][1]benzofuro[3,2-d]pyrimidine has been extensively studied for its potential therapeutic applications. It has been shown to have potent activity against various cancer cell lines, including breast, lung, and colon cancer. This compound has also been studied for its potential as an anti-inflammatory agent and as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.